Cas no 2166826-34-0 (3-(2-methoxyethyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: 3-(2-methoxyethyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2166826-34-0
• MF: C₇H₁₀N₆O
• MW: 194.1938996315
• CID: 5831529
• PubChem ID: 165848128
• Update Time: 2025-06-09

3-(2-methoxyethyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• EN300-1582317
• 2166826-34-0
• 3-(2-methoxyethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine

• Inchi： 1S/C7H10N6O/c1-14-3-2-13-7-5(11-12-13)6(8)9-4-10-7/h4H,2-3H2,1H3,(H2,8,9,10)
• InChI Key： ZSQCQOXAMSXAPS-UHFFFAOYSA-N
• SMILES： O(C)CCN1C2C(=C(N)N=CN=2)N=N1

Computed Properties

• Exact Mass: 194.09160896g/mol
• Monoisotopic Mass: 194.09160896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 91.7Ų

Additional information on 3-(2-methoxyethyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Introduction to 3-(2-methoxyethyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2166826-34-0)

3-(2-methoxyethyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine, identified by its CAS number 2166826-34-0, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazolopyrimidine class, a scaffold that is widely recognized for its pharmacological potential due to its ability to interact with multiple biological targets. The presence of a 2-methoxyethyl side chain and the triazolopyrimidine core imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery.

The triazolopyrimidine moiety is particularly noteworthy as it has been extensively studied for its role in modulating various biological pathways. Triazolopyrimidines are known for their versatility in inhibiting enzymes and receptors involved in cancer, inflammation, and infectious diseases. The 7-amino group in the structure provides a site for further functionalization, allowing chemists to tailor the compound’s properties for specific therapeutic applications. This flexibility has led to numerous derivatives being investigated in academic and industrial research settings.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive compounds like 3-(2-methoxyethyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine. Researchers have leveraged machine learning algorithms to predict the binding affinity of this compound to target proteins, identifying potential therapeutic candidates for diseases such as cancer and neurodegenerative disorders. The 2-methoxyethyl substituent has been found to enhance solubility and metabolic stability, which are critical factors in drug development.

In vitro studies have demonstrated that 3-(2-methoxyethyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine exhibits inhibitory activity against several kinases and enzymes implicated in disease progression. For instance, preliminary data suggest that it may interfere with the activity of Janus kinases (JAKs), which are overexpressed in autoimmune diseases and certain cancers. Additionally, the compound has shown promise in disrupting signaling pathways associated with tumor growth and metastasis. These findings align with recent research highlighting the importance of multi-target inhibition in developing effective anti-cancer therapies.

The triazolopyrimidine core of this molecule is particularly interesting due to its ability to form hydrogen bonds with polar residues in protein active sites. This interaction mode has been exploited in designing inhibitors targeting protein-protein interactions (PPIs), which are challenging to modulate with traditional small molecules. The 7-amino group further enhances the compound’s potential as a pharmacophore by allowing for covalent or non-covalent binding interactions. Such features make it an attractive scaffold for developing drugs with high specificity and low toxicity.

Current research is also exploring the synthetic pathways for producing 3-(2-methoxyethyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine more efficiently. Transition metal-catalyzed reactions have been particularly effective in constructing the triazolopyrimidine ring system under mild conditions. These methods not only improve yield but also reduce waste generation, aligning with green chemistry principles. Moreover, biocatalytic approaches are being investigated to further streamline the synthesis process while maintaining high enantioselectivity.

The pharmacokinetic properties of 3-(2-methoxyethyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine are another area of active investigation. The 2-methoxyethyl side chain has been shown to improve oral bioavailability by enhancing membrane permeability and reducing metabolic degradation. Preclinical studies have also assessed its distribution and excretion profiles using advanced imaging techniques. These studies provide valuable insights into how the compound behaves within living systems and guide optimization efforts toward achieving better therapeutic outcomes.

Collaborative efforts between academia and industry have been instrumental in advancing the understanding of CAS No. 2166826-34-0. Large-scale databases containing experimental data on this compound are being utilized to train predictive models that can accelerate drug discovery pipelines. Such models can identify novel analogs with enhanced potency or selectivity by analyzing structural features correlated with biological activity. This interdisciplinary approach underscores the importance of integrating chemical biology with computational methods.

The future prospects for 3-(2-methoxyethyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine are promising as it continues to be tested in preclinical models of various diseases. Its unique structural features make it a versatile scaffold for designing next-generation therapeutics targeting complex pathologies. As research progresses, additional derivatives may emerge with improved pharmacological profiles suited for clinical translation. The growing body of evidence supporting its potential highlights why this compound remains a focal point in medicinal chemistry innovation.